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Compound of Interest

Compound Name: N-Acetyltyrosine

Cat. No.: B3028722

Essential guidance for laboratory professionals on the safe handling, personal protective
equipment (PPE), and disposal of N-Acetyltyrosine, ensuring a secure research environment.

For researchers, scientists, and drug development professionals, maintaining a safe laboratory
environment is paramount. This guide provides immediate and essential safety and logistical
information for handling N-Acetyltyrosine, a compound utilized in various research and
pharmaceutical applications. Adherence to these procedural steps will minimize risk and ensure
operational integrity.

Quantitative Data Summary

While comprehensive toxicological data for N-Acetyltyrosine is not fully available, the
following table summarizes its key physical and chemical properties. Researchers should note
that the toxicological properties have not been fully investigated, and therefore, the compound
should be handled with care as if it were hazardous.[1][2]
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Property Value References
White crystals or crystalline
Appearance [3]
powder
Molecular Formula C11H13NOa [4]
Molecular Weight 223.22 g/mol [4]
Melting Point 149 - 152 °C [3]
- In Water: 17.5 g/100g H20
(20°C)- In PBS (pH 7.2):
Solubility Approx. 10 mg/mL- In Ethanol,  [1][3]
DMSO, Dimethyl Formamide:
Approx. 25 mg/mL
Occupational Exposure Limits Not established [3]

Acute Toxicity (LD50/LC50)

No data available

[2][5]

Personal Protective Equipment (PPE)

A robust PPE strategy is critical to prevent exposure to N-Acetyltyrosine through inhalation,

skin, or eye contact. The minimum required PPE is outlined below.
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Personal Protective

Body Part . Rationale
Equipment (PPE)
- Safety glasses with side- ) )
_ _ Protects against airborne
shields: Essential for all ) ]
) ] particles and potential
Eyes/Face operations.- Face shield:
) ) ) splashes that can cause
Required when there is a risk )
) serious eye damage.[6]
of splashes or dust generation.
- Chemical-resistant gloves:
Nitrile or other compatible Prevents direct skin contact,
gloves should be worn.- which may cause irritation.[5]
Ski Laboratory coat: A standard [7] Gloves should be inspected
in

lab coat is required.- Protective
clothing: Additional chemical-
resistant clothing may be

necessary for larger quantities.

before use and removed using
the proper technique to avoid

skin contact.

Respiratory

- Government-approved
respirator: A dust/mist filtering
respirator (e.g., N95 or P3)
should be used when working
with the powder outside of a
fume hood or in poorly

ventilated areas.

Protects the respiratory system
from potential irritation caused

by inhaling fine dust particles.

[3]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the safe handling and disposal of N-

Acetyltyrosine in a laboratory setting.

Pre-Operational Checks

o Consult the Safety Data Sheet (SDS): Always review the most current SDS for N-

Acetyltyrosine before beginning any work.[1]

o Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, especially when handling the powdered form.[5]
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e Assemble all necessary PPE: Before handling the chemical, ensure all required PPE is
available and in good condition.

» Locate Emergency Equipment: Confirm the location and operational status of eyewash
stations and safety showers.[6]

Step-by-Step Handling Procedure (Example: Weighing
and Dissolving)
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Preparation

Don Appropriate PPE

Prepare Workspace in Fume Hood

Gather N-Acetyltyrosine and Equipment

é Hangling R

Carefully Weigh N-Acetyltyrosine

Transfer Powder to Beaker

Add Solvent and Dissolve with Stirring

Cleanup & Disposal

Decontaminate Workspace and Equipment

Dispose of Waste in Accordance with Regulations

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Workflow for Safely Handling N-Acetyltyrosine.
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e Don PPE: Put on all required personal protective equipment.

o Prepare Workspace: Ensure the chemical fume hood is operational and the work surface is
clean and uncluttered.

e Weighing: Carefully weigh the desired amount of N-Acetyltyrosine powder on a tared weigh
boat. Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

o Transfer: Gently transfer the weighed powder into a suitable container (e.g., a beaker or
flask).

e Dissolving: Add the chosen solvent to the container. A stock solution can be made by
dissolving N-Acetyltyrosine in organic solvents like ethanol, DMSO, or dimethylformamide.
[1] For aqueous solutions, it can be dissolved directly in buffers like PBS.[1]

e Mixing: Use a magnetic stirrer or other appropriate method to ensure the compound is fully
dissolved.

o Storage of Solution: If preparing an aqueous stock solution, it is recommended not to store it
for more than one day.[1] For solutions in organic solvents, store in a tightly sealed container
at -20°C.

Post-Operational Procedures

o Decontamination: Clean the work area and any equipment used with appropriate cleaning
agents.

o Hand Washing: Wash hands thoroughly with soap and water after handling the compound
and removing gloves.[5]

o Documentation: Record the use of the chemical in the laboratory inventory.

Disposal Plan

N-Acetyltyrosine is not classified as a dangerous substance for transport and is generally
considered a non-hazardous material for disposal.[1][3] However, all waste disposal must be
conducted in accordance with local, state, and federal regulations.[3]
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e Solid Waste: Unused N-Acetyltyrosine powder and contaminated disposable materials
(e.g., weigh boats, gloves, paper towels) should be collected in a sealed container and
disposed of as non-hazardous chemical waste.

o Liquid Waste: Solutions of N-Acetyltyrosine should not be poured down the drain.[3] They
should be collected in a designated, labeled waste container for chemical waste disposal.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]

By adhering to these guidelines, researchers can confidently and safely work with N-
Acetyltyrosine, fostering a culture of safety and precision in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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